Cas no 1261589-08-5 (3-(2-Fluoro-6-methylbenzoyl)pyridine)

• Product Name: 3-(2-Fluoro-6-methylbenzoyl)pyridine
• CAS No: 1261589-08-5
• MF: C₁₃H₁₀FNO
• MW: 215.223006725311
• CID: 5008840
• Update Time: 2025-06-11

3-(2-Fluoro-6-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-6-methylbenzoyl)pyridine

• Inchi： 1S/C13H10FNO/c1-9-4-2-6-11(14)12(9)13(16)10-5-3-7-15-8-10/h2-8H,1H3
• InChI Key： MNCMDLAECSQJQG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C(C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 3-(2-Fluoro-6-methylbenzoyl)pyridine

Introduction to 3-(2-Fluoro-6-methylbenzoyl)pyridine (CAS No. 1261589-08-5)

3-(2-Fluoro-6-methylbenzoyl)pyridine, identified by its CAS number 1261589-08-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of considerable interest in drug discovery and development. The structural features of 3-(2-Fluoro-6-methylbenzoyl)pyridine contribute to its unique chemical properties and potential applications in medicinal chemistry.

The presence of a fluoro substituent at the 2-position of the benzoyl group and a methyl group at the 6-position introduces specific electronic and steric effects that influence the compound's reactivity and interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. 3-(2-Fluoro-6-methylbenzoyl)pyridine has been explored as a potential lead compound in the synthesis of inhibitors for enzymes such as kinases and proteases. Its pyridine moiety provides a suitable scaffold for further derivatization, allowing chemists to fine-tune its pharmacological properties.

One of the most compelling aspects of 3-(2-Fluoro-6-methylbenzoyl)pyridine is its role in the development of compounds with enhanced metabolic stability. The fluoro substituent, in particular, is known to improve the bioavailability of drugs by increasing their resistance to metabolic degradation. This property has made it a valuable building block in the synthesis of next-generation pharmaceuticals.

Recent studies have demonstrated the potential of 3-(2-Fluoro-6-methylbenzoyl)pyridine in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have identified several derivatives of this compound that exhibit potent inhibitory activity against target enzymes involved in disease pathogenesis. For instance, modifications to the benzoyl group have led to the discovery of novel inhibitors with improved selectivity over off-target proteins.

The synthesis of 3-(2-Fluoro-6-methylbenzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity and quality of the final product.

The pharmacokinetic properties of 3-(2-Fluoro-6-methylbenzoyl)pyridine have been thoroughly investigated to optimize its therapeutic efficacy. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings support its potential as a candidate for further clinical development.

In conclusion, 3-(2-Fluoro-6-methylbenzoyl)pyridine (CAS No. 1261589-08-5) represents a promising compound in pharmaceutical research with significant applications in drug discovery and development. Its unique structural features and biological activities make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(2-Fluoro-6-methylbenzoyl)pyridine are poised to play a crucial role in addressing unmet medical needs.